Cas no 54094-40-5 (2-(2-Methylpropanoyl)cycloheptan-1-one)

• Product Name: 2-(2-Methylpropanoyl)cycloheptan-1-one
• CAS No: 54094-40-5
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5705779
• PubChem ID: 12688664
• Update Time: 2025-10-28

2-(2-Methylpropanoyl)cycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

• 54094-40-5
• 2-(2-methylpropanoyl)cycloheptan-1-one
• AKOS012624057
• 2-Isobutyrylcycloheptan-1-one
• EN300-1125062
• CS-0348324
• Cycloheptanone, 2-(2-methyl-1-oxopropyl)-
• 2-(2-Methylpropanoyl)cycloheptan-1-one

• Inchi： 1S/C11H18O2/c1-8(2)11(13)9-6-4-3-5-7-10(9)12/h8-9H,3-7H2,1-2H3
• InChI Key： XZOFBVSEEBMFHC-UHFFFAOYSA-N
• SMILES： O=C1CCCCCC1C(C(C)C)=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.983±0.06 g/cm3(Predicted)
• Boiling Point: 285.1±23.0 °C(Predicted)
• pka: 10.83±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 2-(2-Methylpropanoyl)cycloheptan-1-one

Professional Introduction to 2-(2-Methylpropanoyl)cycloheptan-1-one (CAS No. 54094-40-5)

2-(2-Methylpropanoyl)cycloheptan-1-one, with the chemical formula C₁₁H₁₈O, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, identified by its CAS number 54094-40-5, has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The presence of a cycloheptanone core appended with an isobutyryl group makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The compound’s structure consists of a seven-membered cyclic ketone (cycloheptan-1-one) functionalized at the 2-position with an isobutyryl moiety (2-methylpropanoyl). This specific arrangement imparts distinct reactivity, making it a valuable building block for further chemical modifications. In recent years, the exploration of such heterocyclic compounds has expanded significantly, driven by their potential role in modulating biological processes.

Recent studies have highlighted the significance of cycloheptanone derivatives in drug discovery. These compounds are known for their ability to interact with biological targets in unique ways, often exhibiting lower toxicity profiles compared to traditional pharmaceuticals. The isobutyryl side chain, in particular, has been investigated for its influence on metabolic stability and bioavailability, making it a critical factor in medicinal chemistry.

In the realm of synthetic organic chemistry, 2-(2-methylpropanoyl)cycloheptan-1-one serves as a key intermediate in the synthesis of more complex molecules. Its reactivity allows for selective functionalization at multiple sites, enabling the construction of intricate structures with tailored properties. This has led to its incorporation in various synthetic protocols aimed at developing new active pharmaceutical ingredients (APIs).

The pharmaceutical industry has shown particular interest in cycloheptanone-based compounds due to their potential as scaffolds for drug development. For instance, derivatives of this class have been explored for their anti-inflammatory and analgesic properties. The structural motif is believed to contribute to favorable pharmacokinetic profiles, including improved solubility and reduced side effects.

One notable area of research involves the use of 2-methylpropanoyl-substituted cycloheptanones as precursors to bioactive molecules. Researchers have leveraged the compound’s reactivity to develop novel analogs with enhanced efficacy and selectivity. These efforts have been supported by advances in computational chemistry, which aid in predicting molecular interactions and optimizing drug-like properties.

The synthesis of 54094-40-5 itself presents an interesting challenge due to the need for precise control over reaction conditions. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have enabled more efficient and scalable production processes. This has opened up new avenues for exploring its applications in both academic research and industrial settings.

In conclusion, 2-(2-Methylpropanoyl)cycloheptan-1-one (CAS No. 54094-40-5) represents a fascinating compound with broad utility in chemical synthesis and pharmaceutical development. Its unique structural features and reactivity make it a valuable asset for researchers seeking to develop innovative therapeutic agents. As our understanding of biochemical pathways continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex medical challenges.